Cas no 318258-17-2 (4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol)

• Product Name: 4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol
• CAS No: 318258-17-2
• MF: C₈H₇F₃N₂S
• MW: 220.214790582657
• CID: 3140169
• PubChem ID: 2760782
• Update Time: 2025-04-21

4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol
• 4-Trifluoromethyl-6,7dihydro-5H-cyclopenta-pyrimidine-2-thiol
• AKOS015996145
• 4-trifluoromethyl-6,7-dihydro-5h-cyclopentapyrimidine-2-thiol
• 318258-17-2
• 6,7-dihydro-2-mercapto-4-trifluoromethyl-5h-cyclopenta-[b]-pyrimidine
• 4-(trifluoromethyl)-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidine-2-thione
• 4-(trifluoromethyl)-1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-2-thione

• MDL： MFCD04973037
• Inchi： 1S/C8H7F3N2S/c9-8(10,11)6-4-2-1-3-5(4)12-7(14)13-6/h1-3H2,(H,12,13,14)
• InChI Key： QPZKWIMLSJCINM-UHFFFAOYSA-N
• SMILES： S=C1N=C(C(F)(F)F)C2=C(CCC2)N1

Computed Properties

• Exact Mass: 220.02820389Da
• Monoisotopic Mass: 220.02820389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones